2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride

• IUPAC Name: 2-(4-methoxyphenyl)-8-methylquinoline-4-carbonyl chloride
• InChI: InChI=1S/C18H14ClNO2/c1-11-4-3-5-14-15(18(19)21)10-16(20-17(11)14)12-6-8-13(22-2)9-7-12/h3-10H,1-2H3
• InChI Key: QYGJZSRWTOMMPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C3=CC=C(C=C3)OC)C(=O)Cl
• Molecular Formula: C18H14ClNO2
• DSSTOX Substance ID: DTXSID401197010
• Molecular Weight: 311.8 g/mol
• CAS RN: 1160254-43-2

Description

2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride (2-MPQC) is a quinoline-based compound that has gained attention in recent years due to its potential applications in scientific research. The compound is a member of the quinoline family of compounds, which have been used for a variety of purposes since the 19th century. 2-MPQC has been studied for its unique properties and its ability to act as a catalyst in various reactions. In addition, 2-MPQC has been used to synthesize other compounds, as well as to study its biochemical and physiological effects.

Scientific Research Applications

Synthesis of Complex Molecules

Research on similar compounds, such as the synthesis of alkynes via diethyl (dichloromethyl)phosphonate and the development of p-aminobenzoic acid diamides, showcases the role of complex quinoline derivatives in organic synthesis. These studies demonstrate the utility of quinoline and methoxyphenyl components in constructing intricate molecular architectures, highlighting their significance in synthetic organic chemistry and material science (Marinetti & Savignac, 2003; Agekyan & Mkryan, 2015).

Anticancer Research

The discovery of quinoline derivatives as apoptosis inducers and their effectiveness in anticancer research points to the potential pharmacological applications of related compounds. Such studies are crucial for identifying new therapeutic agents that can cross the blood-brain barrier and target cancer cells efficiently, suggesting a significant avenue for research into 2-(4-Methoxyphenyl)-8-methylquinoline-4-carbonyl chloride in the context of cancer treatment (Sirisoma et al., 2009).

Material Science and Coordination Chemistry

The synthesis and structural analysis of metal complexes with quinoline derivatives underline the importance of such compounds in material science and coordination chemistry. These studies contribute to our understanding of the molecular structures and coordination geometries that are possible with quinoline-based ligands, opening doors to applications in catalysis, molecular recognition, and the design of functional materials (Edwards et al., 2011).

Environmental and Green Chemistry

The development of eco-friendly synthesis protocols using water as a solvent for the construction of novel quinoline derivatives emphasizes the importance of green chemistry principles in chemical research. Such approaches aim to minimize the environmental impact of chemical synthesis, highlighting an important consideration for future studies on related compounds (Yadav et al., 2020).